Cas no 883265-00-7 (2-4-(2-carbamoylethyl)piperazin-1-yl-3-(3-chlorophenyl)carbamoylpropanoic acid)

• Product Name: 2-4-(2-carbamoylethyl)piperazin-1-yl-3-(3-chlorophenyl)carbamoylpropanoic acid
• CAS No: 883265-00-7
• MF: C₁₇H₂₃ClN₄O₄
• MW: 382.841922998428
• CID: 5438751
• Update Time: 2025-11-03

2-4-(2-carbamoylethyl)piperazin-1-yl-3-(3-chlorophenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• LKLZUQGTVVWFBW-UHFFFAOYSA-N
• 2-4-(2-carbamoylethyl)piperazin-1-yl-3-(3-chlorophenyl)carbamoylpropanoic acid

• Inchi： 1S/C17H23ClN4O4/c18-12-2-1-3-13(10-12)20-16(24)11-14(17(25)26)22-8-6-21(7-9-22)5-4-15(19)23/h1-3,10,14H,4-9,11H2,(H2,19,23)(H,20,24)(H,25,26)
• InChI Key： LKLZUQGTVVWFBW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CCN(CCC(N)=O)CC1)CC(NC1=CC=CC(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-(2-carbamoylethyl)piperazin-1-yl-3-(3-chlorophenyl)carbamoylpropanoic acid

Chemical Compound CAS No. 883265-00-7: 2-[4-(2-Carbamoylethyl)piperazin-1-yl]-3-(3-chlorophenyl)carbamoylpropanoic Acid

The compound with CAS No. 883265-00-7, known as 2-[4-(2-Carbamoylethyl)piperazin-1-yl]-3-(3-chlorophenyl)carbamoylpropanoic Acid, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely explored for their potential therapeutic applications. The structure of this molecule is characterized by a piperazine ring substituted with a carbamoyl group and a chlorophenyl moiety, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in targeting various disease states, including neurodegenerative disorders and cancer. The presence of the piperazine ring imparts unique pharmacokinetic properties, such as enhanced solubility and improved bioavailability, which are critical for drug efficacy. Moreover, the chlorophenyl group contributes to the molecule's stability and selectivity, enabling it to interact with specific biological targets with high precision.

One of the most notable advancements in the research of this compound involves its application in the development of selective serotonin reuptake inhibitors (SSRIs). Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against serotonin reuptake, suggesting its potential as an antidepressant agent. Additionally, its ability to modulate other neurotransmitter systems, such as dopamine and norepinephrine, further expands its therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperazine ring, followed by substitution reactions to introduce the carbamoyl and chlorophenyl groups. Researchers have optimized these steps using advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance efficiency and reduce environmental impact.

In terms of pharmacokinetics, this compound has shown favorable properties in animal models, including rapid absorption and sustained plasma levels. These characteristics are essential for achieving therapeutic efficacy while minimizing adverse effects. Furthermore, preliminary toxicity studies indicate that this compound has a low toxicity profile, making it a safe candidate for further clinical evaluation.

Recent breakthroughs in computational chemistry have also played a pivotal role in understanding the molecular mechanisms of this compound. Advanced molecular modeling techniques have provided insights into its binding affinity with various biological targets, such as serotonin transporters and receptor proteins. These findings have guided researchers in designing analogs with improved potency and selectivity.

Another area of active research revolves around the exploration of this compound's anti-inflammatory properties. Studies have shown that it exhibits potent inhibitory activity against pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This suggests its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The development of this compound has also been supported by collaborative efforts between academia and industry. Pharmaceutical companies have expressed interest in advancing this molecule into clinical trials due to its promising preclinical profile. Collaborative research initiatives have further accelerated its development by pooling resources and expertise from multiple disciplines.

In conclusion, the compound with CAS No. 883265-00-7 represents a significant advancement in medicinal chemistry. Its unique structure, favorable pharmacokinetic properties, and broad therapeutic potential make it a compelling candidate for drug development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.